Cas no 63905-45-3 (2H-Imidazole-2-thione,1,3-dihydro-1-(2-methylpropyl)-)

2H-Imidazole-2-thione,1,3-dihydro-1-(2-methylpropyl)- structure
63905-45-3 structure
Product name:2H-Imidazole-2-thione,1,3-dihydro-1-(2-methylpropyl)-
CAS No:63905-45-3
MF:C7H12N2S
MW:156.24858
CID:504424
PubChem ID:3035130

2H-Imidazole-2-thione,1,3-dihydro-1-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Imidazole-2-thione,1,3-dihydro-1-(2-methylpropyl)-
    • 1-Isobutyl-1H-imidazole-2-thiol
    • 3-(2-methylpropyl)-1H-imidazole-2-thione
    • USAF EL-66
    • USAF EL-59
    • 63905-45-3
    • 1-Isobutyl-2-mercaptoimidazole
    • 1-(2-Methylpropyl)-1H-imidazole-2-thiol
    • 64038-78-4
    • DTXSID00980878
    • 4-24-00-00062 (Beilstein Handbook Reference)
    • Imidazole, 1-isobutyl-2-mercapto-
    • AKOS009271401
    • BRN 0124422
    • BRN 0124087
    • Imidazole-2-thiol, 1-sec-butyl-
    • Imidazole, 1-sec-butyl-2-mercapto-
    • Imidazole-2-thiol, 1-isobutyl-
    • Inchi: InChI=1S/C7H12N2S/c1-6(2)5-9-4-3-8-7(9)10/h3-4,6H,5H2,1-2H3,(H,8,10)
    • InChI Key: IXAMDLPSWOZYRE-UHFFFAOYSA-N
    • SMILES: CC(C)CN1C=CNC1=S

Computed Properties

  • Exact Mass: 156.072
  • Monoisotopic Mass: 156.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 47.4Ų

Experimental Properties

  • Density: 1.124g/cm3
  • Boiling Point: 286.956ºC at 760 mmHg
  • Flash Point: 127.347ºC
  • Refractive Index: 1.579
  • LogP: 1.82780

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